4-(4-Chlorobenzoyl)-3-chlorobenzyl bromide

• Molecular Formula: C14H9BrCl2O
• Molecular Weight: 344.0 g/mol
• IUPAC Name: [4-(bromomethyl)-2-chlorophenyl]-(4-chlorophenyl)methanone
• InChI: InChI=1S/C14H9BrCl2O/c15-8-9-1-6-12(13(17)7-9)14(18)10-2-4-11(16)5-3-10/h1-7H,8H2
• InChI Key: YUQNCVGYOCXVLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=C(C=C(C=C2)CBr)Cl)Cl

Description

4-(4-Chlorobenzoyl)-3-chlorobenzyl bromide is a useful research compound. Its molecular formula is C14H9BrCl2O and its molecular weight is 344.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirred refluxing solution of 4-(4-chlorobenzoyl)-3-chlorotoluene (2.65 g, 9.99 mmol) and dibenzoylperoxide (100 mg, 0.413 mmol) in benzene (100 ml) was treated in portions with an intimate mixture of N-bromosuccinimide (2.2 g, 12. mmol) and dibenzoylperoxide (100 mg, 0.413 mmol). The mixture was refluxed 1.5 hours, cooled, and filtered. The filtrate was evaporated under vacuum, triturated with diethyl ether (100 ml), and filtered. The filtrate was evaporated under vacuum and the residue was chromatographed on silica gel (500 g) eluted with 97:3 (v/v) n-hexane-ethyl acetate using a preparative highperformance liquid chromatograph to provide 1.69 g (49%) of 4-(4-chlorobenzoyl)-3-chlorobenzyl bromide, m.p. 88°-90° C.

Synthesis routes and methods II

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